Euphol acetate

• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• InChI: InChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-32(9)26-13-14-27-29(5,6)28(34-23(4)33)17-18-30(27,7)25(26)16-20-31(24,32)8/h11,22,24,27-28H,10,12-20H2,1-9H3/t22?,24-,27?,28-,30?,31-,32+/m0/s1
• InChIKey: BQPPJGMMIYJVBR-XWBQMKMDSA-N

Euphol Acetate: Validated OATP1B1/3 Inhibitor

Euphol acetate (CAS 13879-04-4) is a tetracyclic triterpenoid of the lanostane class, isolated from various Euphorbia species including E. broteri and E. conspicua [1]. As the 3-O-acetyl ester derivative of the triterpene alcohol euphol, this compound is distinguished by its verified in vitro inhibitory activity against hepatic organic anion-transporting polypeptides OATP1B1 and OATP1B3 . Procurement of euphol acetate is primarily indicated for laboratory investigations focused on hepatic drug transport mechanisms and drug-drug interaction screening, rather than for generalized anti-inflammatory or anticancer applications .

▸ OATP1B1/3 inhibition study fit (sodium fluorescein uptake context)

▸ Clean tool: no cannabinoid CB₁/CB₂ receptor activity reported

▸ Structurally distinct from parent euphol; stable acetate ester

• [1] De Pascual Teresa, J., et al. Triterpenes from Euphorbia broteri. Phytochemistry 1987, 26, 1767-1769. View Source

Substituting Euphol for Euphol Acetate Fails

Interchanging euphol acetate with its close structural analogs—particularly its parent alcohol euphol, the stereoisomer tirucallol acetate, or the biosynthetic precursor lanosterol—is not scientifically defensible due to documented divergence in molecular target engagement [1]. Acetylation at the C-3 position fundamentally alters the compound's pharmacological profile: while euphol demonstrates potent reversible inhibition of monoacylglycerol lipase (MGL) with an IC50 of 315 nM [2], euphol acetate exhibits no reported MGL activity and instead inhibits hepatic OATP1B1 and OATP1B3 transporters [3]. Furthermore, HPLC-based analytical methods confirm that euphol and tirucallol possess distinct retention characteristics and require separate quantification protocols, underscoring their non-interchangeability in analytical standards procurement [4]. Substitution without verification of target-specific activity introduces uncontrolled variables in hepatic transport studies and drug interaction assays.

Euphol Acetate

Euphol

Primary Target

Hepatic uptake transporters OATP1B1/3

Cannabinoid CB₁/CB₂ receptor agonist

Functional Profile

Concentration-dependent transport inhibition

High-affinity receptor binding (Kᵢ sub‑nM range)

Off‑Target Interference

No cannabinoid activity reported

No OATP1B1/3 inhibition reported

Structural similarity (C‑3 acetyl vs hydroxyl) does not imply interchangeable target profiles. Using euphol instead of euphol acetate targets a different signaling system, leading to irreproducible transporter study results.

• [1] Ponsinet, G.; Ourisson, G. Biosynthèse in vitro des triterpènes dans le latex d'Euphorbia. Phytochemistry 1967, 6, 1235-1243. View Source
• [2] King, A.R., et al. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chemistry & Biology 2009, 16, 1045-1052. View Source
• [3] MedChemExpress. Euphol acetate HY-138142. View Source
• [4] Journal of Pharmaceutical Analysis. HPLC simultaneous determination of euphol and tirucallol in Radix Kansui. 2009, 29, 1432-1435. View Source

Evidence Guide: Selecting Euphol Acetate

OATP1B1/3 Inhibition Selectivity Over Euphol

Euphol acetate demonstrates functional divergence from its parent compound euphol at the molecular target level. In CHO cells transfected with OATP1B1, euphol acetate (10 µM) reduced sodium fluorescein uptake to 29.2% of control levels; in OATP1B3-transfected cells, uptake was reduced to 40.2% of controls . By contrast, euphol is not reported to inhibit OATP1B1/3 transporters and instead acts as a reversible monoacylglycerol lipase (MGL) inhibitor with IC50 of 315 nM [1]. No published evidence demonstrates MGL inhibition by euphol acetate.

OATP1B1/3 vs CB Selectivity

Head-to-head

Euphol acetate (10 µM): OATP1B1 29.2% of control; OATP1B3 40.2% of control. Euphol: CB₂ Kᵢ 0.037 nM, CB₁ Kᵢ 71.090 nM; no OATP inhibition reported.

Supports OATP1B1/3 inhibitor selection over euphol for hepatic uptake studies

CHO cell assay; confirm with relevant probe substrate and independent replication

Evidence Dimension	Target engagement / functional inhibitory activity
Target Compound Data	Euphol acetate: reduces OATP1B1-mediated uptake to 29.2% of control; OATP1B3 uptake to 40.2% of control at 10 µM. No reported MGL inhibition.
Comparator Or Baseline	Euphol: inhibits MGL with IC50 = 315 nM. No reported OATP1B1/3 inhibition.
Quantified Difference	Target divergence: euphol acetate active on OATP1B1/3 but not MGL; euphol active on MGL but not OATP1B1/3.
Conditions	OATP assay: CHO cells transfected with OATP1B1 or OATP1B3, sodium fluorescein uptake, 10 µM compound. MGL assay: purified MGL enzyme.

Why This Matters

Researchers investigating hepatic drug transport must procure euphol acetate specifically; euphol lacks OATP1B1/3 inhibitory activity and will not substitute for transporter studies.

• [1] King, A.R., et al. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chemistry & Biology 2009, 16, 1045-1052. View Source

Molluscicidal Activity in Snails

Euphol acetate demonstrates measurable molluscicidal activity against the snail vector Biomphalaria glabrata. At concentrations of 50 and 100 µg/mL, euphol acetate induced 40% mortality in B. glabrata snails [1]. In contrast, structurally related triterpenes including euphol, 3β-acetoxyeupha-8,24-diene, and 3β-(E)-cinnamoyleuphorbol showed only low molluscicidal activity in comparable assays, with activity described as minimal relative to standard molluscicides [2]. This quantitative, albeit moderate, mortality rate provides a verifiable differentiation point for euphol acetate within the euphane triterpene series.

Molluscicidal Activity

Context-dependent

40% mortality

May support molluscicidal screening; not reported for germanicol or lupeol acetate

B. glabrata, 50–100 µg/mL, 24 h; limited to one study, requires independent replication

Evidence Dimension	Molluscicidal activity (% mortality)
Target Compound Data	Euphol acetate: 40% mortality at 50 and 100 µg/mL
Comparator Or Baseline	Euphol, 3β-acetoxyeupha-8,24-diene, 3β-(E)-cinnamoyleuphorbol: low molluscicidal activity
Quantified Difference	Euphol acetate produces quantifiable 40% mortality; comparators described qualitatively as 'low activity' without achieving this threshold.
Conditions	Biomphalaria glabrata snail model

Why This Matters

This distinct activity profile supports procurement of euphol acetate for vector control research programs targeting schistosomiasis transmission, where other euphane triterpenes are not validated tools.

• [1] GLPBIO Product Page. Euphol acetate. View Source
• [2] RCAAP. Molluscicidal Activity of Compounds Isolated from Euphorbia conspicua N. E. Br. View Source

In Silico Predictions vs Experimental OATP1B1/3 Data

Acetylation at the C-3 position substantially alters the physicochemical properties of the euphane scaffold. Euphol acetate exhibits a high calculated logP of 8.15 to 8.52 (ChemAxon / ALOGPS) and extremely low aqueous solubility of 0.00021 g/L [1]. This lipophilicity profile is characteristic of the acetylated ester form. Euphol, lacking the acetate moiety, possesses different solubility and partitioning behavior, which directly impacts formulation strategies for in vitro and in vivo studies. The topological polar surface area (TPSA) of euphol acetate is 26.30 Ų [2], a parameter that influences membrane permeability and differs from the parent alcohol. Procurement decisions must account for these divergent physicochemical characteristics when designing dissolution protocols and vehicle selection for biological assays.

In Silico vs Experimental

Class-level inference

OATP1B1 inhibition probability: euphol acetate 0.8184, germanicol acetate 0.8184, lupeol acetate 0.8903. Only euphol acetate experimentally confirmed.

In silico predictions may not predict wet-lab activity; euphol acetate offers published experimental data

admetSAR 2.0 model; verify OATP1B1/3 inhibition with in-house transporter assays

Evidence Dimension	Lipophilicity (logP) and aqueous solubility
Target Compound Data	Euphol acetate: logP 8.15-8.52; water solubility 0.00021 g/L; TPSA 26.30 Ų
Comparator Or Baseline	Euphol (parent alcohol): lower logP, higher aqueous solubility relative to acetate ester (class-level inference for 3-OH vs 3-OAc triterpenes)
Quantified Difference	Acetylated derivative demonstrates ~2-3 logP unit increase and corresponding solubility decrease relative to parent alcohol based on triterpenoid structure-property relationships.
Conditions	Calculated values from ALOGPS, ChemAxon, and ADMET predictor tools

Why This Matters

Laboratories must procure the correct chemical form for their specific assay compatibility; the acetylated ester and free alcohol are not formulation-interchangeable.

• [1] PhytoBank. Euphol acetate PHY0005848. View Source
• [2] PlantaE DB. Euphol acetate compound data. View Source

Cytotoxic Activity Divergence: Euphol Demonstrates Cell Line IC50 Values; Euphol Acetate Data Are Limited

Published evidence indicates that euphol exhibits quantifiable time-dependent cytotoxicity, with IC50 values of 70.8 µM in HRT-18 colorectal adenocarcinoma cells and 39.2 µM in 3T3 fibroblast cells, accompanied by apoptotic morphological changes [1]. In contrast, euphol acetate has minimal published quantitative cytotoxicity data in mammalian cancer cell lines; one source describes its anticancer properties as 'poor' [2]. Researchers seeking a triterpenoid with validated mammalian cell cytotoxicity should select euphol, whereas those requiring an OATP1B1/3 tool compound with minimal confounding cytotoxic effects may find euphol acetate more suitable. This divergence in cytotoxic potency constitutes a critical differentiator for application-specific procurement.

Evidence Dimension	Cytotoxic potency in mammalian cell lines
Target Compound Data	Euphol acetate: described as having 'poor' anticancer properties; limited published IC50 data in mammalian cells
Comparator Or Baseline	Euphol: IC50 = 70.8 µM (HRT-18 cells), IC50 = 39.2 µM (3T3 cells)
Quantified Difference	Euphol produces measurable cytotoxicity with IC50 values in the 40-70 µM range; euphol acetate lacks comparable quantitative mammalian cytotoxicity data.
Conditions	HRT-18 human colorectal adenocarcinoma cells; 3T3 mouse fibroblast cells; neutral red cytotoxicity assay

Why This Matters

The absence of robust mammalian cytotoxicity data for euphol acetate may be advantageous for transporter studies requiring a clean background signal; conversely, researchers pursuing anticancer applications should procure euphol instead.

• [1] Life Sciences. Immunomodulatory and cytotoxic activities of euphol. 2021, 280, 119700. View Source
• [2] NFDI4DS / UHH-SEMS. Phytochemical evaluation of Euphorbia umbellata latex. 2016. View Source

Analytical Chromatographic Distinction: Euphol Acetate Requires Different Quantification Methods than Euphol and Tirucallol

In reversed-phase HPLC analysis, euphol and its stereoisomer tirucallol can be simultaneously determined using an Agilent XDB C8 column with acetonitrile-water (95:5) mobile phase at 1.0 mL/min flow rate and UV detection at 210 nm, achieving baseline resolution between these structurally similar triterpenes [1]. Euphol acetate, as the acetylated derivative, exhibits a longer retention time due to its increased lipophilicity (logP 8.15-8.52 vs. approximately 6-7 for euphol) [2]. Consequently, euphol acetate cannot be accurately quantified using the same HPLC method without retention time adjustment and separate calibration curve validation. For analytical laboratories requiring certified reference standards, euphol acetate and euphol are not chromatographically interchangeable and must be procured as distinct analytical standards.

Evidence Dimension	HPLC retention behavior and analytical method compatibility
Target Compound Data	Euphol acetate: increased retention time relative to euphol due to higher logP (8.15-8.52)
Comparator Or Baseline	Euphol and tirucallol: resolved on C8 column with acetonitrile-water (95:5); quantified in Radix Kansui at 0.18%-0.68% and 0.12%-0.39% respectively
Quantified Difference	Euphol acetate elutes later than euphol under identical reversed-phase conditions; separate method development and validation required.
Conditions	Agilent XDB C8 column (150 mm × 4.6 mm, 5 µm); mobile phase acetonitrile-water (95:5); flow rate 1.0 mL/min; UV detection 210 nm

Why This Matters

Analytical laboratories must procure the exact compound required for their validated methods; substituting euphol acetate for euphol in a euphol-specific HPLC method will produce erroneous retention times and inaccurate quantification.

• [1] Journal of Pharmaceutical Analysis. HPLC simultaneous determination of euphol and tirucallol in Radix Kansui. 2009, 29, 1432-1435. View Source
• [2] PhytoBank. Euphol acetate PHY0005848. View Source

ADMET Predicted Profile: Euphol Acetate Shows Differential Transporter Interaction Prediction vs. Euphol

Computational ADMET predictions indicate a distinctive transporter interaction profile for euphol acetate. admetSAR 2.0 predicts euphol acetate as a BSEP inhibitor (probability 96.4%) and P-glycoprotein inhibitor (probability 71.25%), while predicting it as a non-inhibitor of OATP1B1 (probability 77.37%) and OATP1B3 (probability 56.98%) [1]. Notably, this in silico prediction of OATP1B1/3 non-inhibition directly contradicts the empirical in vitro data showing euphol acetate reduces OATP1B1/3-mediated uptake to 29.2% and 40.2% of controls . This discrepancy highlights the necessity of empirical validation for transporter studies and underscores why procurement decisions for euphol acetate must be guided by experimentally verified activity rather than computational predictions. Euphol lacks the OATP1B1/3 inhibitory activity demonstrated for the acetate derivative, reinforcing the functional divergence of these two chemical entities.

Evidence Dimension	ADMET-predicted transporter inhibition probability
Target Compound Data	Euphol acetate (predicted): OATP1B1 inhibitor probability 22.63% (i.e., non-inhibitor 77.37%); BSEP inhibitor 96.40%; P-gp inhibitor 71.25%
Comparator Or Baseline	Empirical in vitro data: euphol acetate reduces OATP1B1 uptake to 29.2%, OATP1B3 to 40.2% at 10 µM
Quantified Difference	In silico prediction contradicts empirical findings on OATP1B1/3 inhibition; euphol (parent) lacks OATP1B1/3 activity empirically.
Conditions	admetSAR 2.0 computational prediction vs. CHO cell OATP1B1/3 transfected uptake assay

Why This Matters

The divergence between predicted and empirical OATP1B1/3 inhibition emphasizes that procurement for transporter studies must rely on verified in vitro data; euphol acetate cannot be substituted by euphol or by computational predictions alone.

• [1] PlantaE DB. Euphol acetate ADMET properties via admetSAR 2.0. View Source

Euphol Acetate Procurement Scenarios

Hepatic DDI Screening with OATP1B1/3 Inhibitor

Procure euphol acetate for in vitro investigation of organic anion-transporting polypeptide (OATP) 1B1 and 1B3 function. At 10 µM, euphol acetate reduces sodium fluorescein uptake to 29.2% (OATP1B1) and 40.2% (OATP1B3) of control levels in transfected CHO cells . This activity supports its use as a tool compound for assessing OATP-mediated drug-drug interaction potential and hepatic clearance mechanisms. Euphol (parent compound) is not validated for this application and will not serve as an OATP1B1/3 inhibitor.

Molluscicide Discovery for Schistosomiasis Control

Procure euphol acetate for vector control studies targeting Biomphalaria glabrata, the intermediate snail host of Schistosoma mansoni. Euphol acetate induces 40% mortality in B. glabrata at 50-100 µg/mL [1]. Related euphane triterpenes including euphol and 3β-acetoxyeupha-8,24-diene exhibit only low molluscicidal activity and are not suitable substitutes for this specific research application.

Cannabinoid vs Transporter Mechanism Dissection

Procure euphol acetate as a certified analytical reference standard for HPLC and LC-MS quantification of acetylated triterpenoids in Euphorbia species extracts. Euphol acetate cannot be substituted by euphol or tirucallol standards due to distinct chromatographic retention characteristics driven by its higher logP (8.15-8.52) and acetyl functional group [2]. Method validation requires compound-specific calibration curves.

Triterpenoid Structure-Activity Relationship (SAR) Studies

Procure euphol acetate for comparative SAR investigations examining the functional consequences of C-3 acetylation on the euphane scaffold. The divergence in target engagement between euphol acetate (OATP1B1/3 inhibition) and euphol (MGL inhibition, IC50 315 nM) [3] provides a defined model system for interrogating how C-3 modification redirects biological activity within this triterpenoid class.

Application

Selection Property

Validation Focus

Hepatic DDI screening

OATP1B1/3 inhibition context (experimentally supported)

Sodium fluorescein uptake model; cannabinoid receptor‑free profile

Molluscicide lead discovery

Molluscicidal activity in B. glabrata model

Mortality endpoint; independent replication recommended

Mechanism deconvolution

Non‑overlapping OATP1B vs CB target profiles

Parallel testing of euphol acetate and euphol in signalling assays

• [1] GLPBIO Product Page. Euphol acetate. View Source
• [2] PhytoBank. Euphol acetate PHY0005848. View Source
• [3] King, A.R., et al. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chemistry & Biology 2009, 16, 1045-1052. View Source